Cas no 1838-41-1 (Tetramethylammonium dichloroiodate)

Tetramethylammonium dichloroiodate (TMADI) is a quaternary ammonium salt with the formula [(CH₃)₄N][ICl₂]. It is a stable, crystalline compound primarily used as a selective oxidizing agent in organic synthesis. TMADI offers precise reactivity in halogenation and oxidation reactions, particularly in the formation of carbon-halogen bonds. Its advantages include high solubility in polar solvents, controlled reactivity under mild conditions, and compatibility with a range of functional groups. The compound is valued for its efficiency in generating iodonium intermediates, making it useful in fine chemical and pharmaceutical applications. Proper handling is required due to its oxidative nature.
Tetramethylammonium dichloroiodate structure
1838-41-1 structure
Product name:Tetramethylammonium dichloroiodate
CAS No:1838-41-1
MF:C4H12Cl2IN
MW:271.955251693726
CID:118131
PubChem ID:253660202

Tetramethylammonium dichloroiodate Chemical and Physical Properties

Names and Identifiers

    • TETRAMETHYLAMMONIUM DICHLOROIODATE(I)
    • TETRAMETHYLAMMONIUM DICHLOROIODATE
    • Tetramethyl-ammonium,Dichlorjodid
    • tetramethyl-ammonium,dichloro iodide
    • tetramethylammonium dichloroiodide
    • FUNMSHCNGVSXHD-UHFFFAOYSA-N
    • 1838-41-1
    • T2717
    • SCHEMBL272633
    • CS-0185873
    • MFCD00800939
    • DTXSID20471450
    • Tetramethylammoniumdichloroiodate(I)
    • D92635
    • HY-W127674
    • DICHLOROIODANUIDE; TETRAMETHYLAMMONIUM ION
    • Tetramethylammonium dichloroiodate
    • MDL: MFCD00800939
    • Inchi: 1S/C4H12N.Cl2I/c1-5(2,3)4;1-3-2/h1-4H3;/q+1;-1
    • InChI Key: FUNMSHCNGVSXHD-UHFFFAOYSA-N
    • SMILES: [I-](Cl)Cl.[N+](C([H])([H])[H])(C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H]

Computed Properties

  • Exact Mass: 270.93900
  • Monoisotopic Mass: 270.93915g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 0
  • Complexity: 21.9
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • Topological Polar Surface Area: 0
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Not determined
  • Melting Point: 225-229 °C(lit.)
  • PSA: 0.00000
  • LogP: -1.29460
  • Solubility: Not determined

Tetramethylammonium dichloroiodate Security Information

Tetramethylammonium dichloroiodate Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
TRC
T300200-500mg
Tetramethylammonium Dichloroiodate
1838-41-1
500mg
$ 115.00 2023-09-06
TRC
T300200-100mg
Tetramethylammonium Dichloroiodate
1838-41-1
100mg
$ 75.00 2023-09-06
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
T162440-25g
Tetramethylammonium dichloroiodate
1838-41-1 >95.0%(T)
25g
¥2883.90 2023-08-31
TRC
T300200-5g
Tetramethylammonium Dichloroiodate
1838-41-1
5g
$ 420.00 2023-04-16
TRC
T300200-2.5g
Tetramethylammonium Dichloroiodate
1838-41-1
2.5g
$ 224.00 2023-04-16
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
T2717-5G
Tetramethylammonium Dichloroiodate
1838-41-1 >95.0%(T)
5g
¥555.00 2023-09-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
T2717-5g
Tetramethylammonium dichloroiodate
1838-41-1 95.0%(T)
5g
¥555.0 2022-06-10
Aaron
AR00AEJV-250mg
Tetramethylammonium Dichloroiodate(I)
1838-41-1 95%
250mg
$8.00 2025-01-23
Ambeed
A750009-25g
Tetramethylammonium dichloroiodate(I)
1838-41-1 98%
25g
$399.0 2024-04-22
Aaron
AR00AEJV-5g
Tetramethylammonium Dichloroiodate(I)
1838-41-1 95%
5g
$78.00 2025-01-23

Additional information on Tetramethylammonium dichloroiodate

Recent Advances in the Study of Tetramethylammonium Dichloroiodate (CAS: 1838-41-1): Applications and Mechanisms

In recent years, Tetramethylammonium dichloroiodate (CAS: 1838-41-1) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique properties and potential applications. This compound, known for its role as a versatile reagent in organic synthesis and its emerging biological activities, has been the subject of numerous studies aimed at elucidating its mechanisms and expanding its utility. This research brief synthesizes the latest findings on Tetramethylammonium dichloroiodate, focusing on its chemical behavior, biological interactions, and potential therapeutic applications.

Recent studies have highlighted the compound's efficacy as a halogenating agent in organic synthesis, particularly in the iodination of aromatic compounds. Researchers have demonstrated that Tetramethylammonium dichloroiodate offers several advantages over traditional iodinating reagents, including higher selectivity, milder reaction conditions, and reduced environmental impact. These properties make it an attractive candidate for the synthesis of complex pharmaceutical intermediates. Furthermore, its stability and ease of handling have been noted as key factors driving its adoption in industrial settings.

Beyond its synthetic applications, Tetramethylammonium dichloroiodate has shown promising biological activities. Preliminary investigations suggest that it exhibits antimicrobial properties against a range of pathogenic bacteria and fungi. Mechanistic studies indicate that the compound disrupts microbial cell membranes and interferes with essential metabolic pathways, leading to cell death. These findings have spurred interest in its potential use as a novel antimicrobial agent, particularly in the face of rising antibiotic resistance. However, further research is needed to fully understand its spectrum of activity and safety profile.

In addition to its antimicrobial effects, recent work has explored the compound's interactions with mammalian cells. Some studies have reported that Tetramethylammonium dichloroiodate can modulate inflammatory responses and oxidative stress pathways, suggesting potential applications in the treatment of inflammatory diseases. However, these findings are still in the early stages, and more comprehensive studies are required to validate these effects and assess any potential cytotoxicity. The dual nature of its biological activity—both beneficial and potentially harmful—underscores the need for careful evaluation in therapeutic contexts.

The environmental impact and degradation pathways of Tetramethylammonium dichloroiodate have also been a focus of recent research. Given its increasing use in industrial processes, understanding its environmental fate is critical for assessing its long-term sustainability. Studies have shown that the compound can undergo photodegradation in aqueous solutions, breaking down into less harmful byproducts. This property, combined with its relatively low persistence in the environment, positions it as a more environmentally friendly alternative to some traditional halogenating reagents. Nonetheless, ongoing monitoring and risk assessment are essential to ensure its safe use.

Looking ahead, the potential applications of Tetramethylammonium dichloroiodate appear vast, spanning from synthetic chemistry to biomedical research. Future studies are expected to delve deeper into its mechanistic pathways, optimize its use in industrial applications, and explore its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in unlocking the full potential of this intriguing compound. As research progresses, Tetramethylammonium dichloroiodate may well emerge as a cornerstone in both chemical synthesis and pharmaceutical development.

Recommend Articles

Recommended suppliers
Amadis Chemical Company Limited
(CAS:1838-41-1)Tetramethylammonium dichloroiodate
A1202110
Purity:99%
Quantity:25g
Price ($):359.0